Cas no 13491-47-9 ( )

• Product Name: &nbsp
• CAS No: 13491-47-9
• MF: C₁₁H₁₅N₃O₆
• MW: 285.253302812576
• CID: 900403
• PubChem ID: 269438
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2(1H)-pyrimidinone, 4-(acetylamino)-1-pentofuranosyl-; 4-Acetamido-1-pentofuranosylpyrimidin-2(1H)-one; N1-{1-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
•  

• Inchi： 1S/C11H15N3O6/c1-5(16)12-7-2-3-14(11(19)13-7)10-9(18)8(17)6(4-15)20-10/h2-3,6,8-10,15,17-18H,4H2,1H3,(H,12,13,16,19)
• InChI Key： NIDVTARKFBZMOT-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N=C(C=C1)NC(C)=O)=O)O)O

Computed Properties

• Exact Mass: 285.09615
• Monoisotopic Mass: 285.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 131.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides